![molecular formula C11H11NO2 B173790 methyl 1-methyl-1H-indole-3-carboxylate CAS No. 108438-43-3](/img/structure/B173790.png)
methyl 1-methyl-1H-indole-3-carboxylate
Overview
Description
Methyl 1-methyl-1H-indole-3-carboxylate is an indolyl carboxylic acid . It is the methyl ester of indole-3-carboxylic acid and has a role as a metabolite . It is functionally related to an indole-3-carboxylic acid .
Synthesis Analysis
The synthesis of 1-methyl-1H-indole-3-carboxylate from N,N-dimethylaniline with bromoacetates has been reported . An efficient method for synthesizing 1-methyl-1H-indole-3-carboxylates with cross-dehydrogenative coupling has also been described .Molecular Structure Analysis
The molecule is planar as it is situated on a mirror plane present in the space group Pbcm . In the crystal, molecules form three kinds of intermolecular C—H…O hydrogen bonds, resulting in a sheet structure in the ab plane .Physical And Chemical Properties Analysis
This compound has a molecular weight of 189.21 g/mol . It has a XLogP3 value of 2.1, indicating its lipophilicity . It has 0 hydrogen bond donor count and 2 hydrogen bond acceptor count . The compound has a rotatable bond count of 2 . Its exact mass and monoisotopic mass are 189.078978594 g/mol . The topological polar surface area is 31.2 Ų .Scientific Research Applications
Synthesis and Chemical Properties
Efficient Synthesis Methods Methyl 1-methyl-1H-indole-3-carboxylate is synthesized through various efficient methods. Akbari and Faryabi (2023) described a novel route for synthesizing this compound using Cu(OAc)2·H2O as a catalyst, noting its simple procedure and high yields (Akbari & Muhammad Saleh Faryabi, 2023). Other synthesis methods involve palladium-catalyzed intramolecular oxidative coupling, as reported by Bellavita et al. (2022), which achieved excellent yields and high regioselectivity (R. Bellavita et al., 2022).
Molecular Structure and Stability The molecular structure of this compound is of interest due to its stability and planarity. Furuya et al. (2018) synthesized this compound and analyzed its crystal structure, revealing intermolecular hydrogen bonds and sheet structures, contributing to its stability (Tetsundo Furuya et al., 2018).
Biological Activity and Applications
Anticancer Properties Compounds derived from this compound show promising anticancer activity. Niemyjska et al. (2012) synthesized methyl indole-3-carboxylate derivatives and found them to inhibit the growth of melanoma, renal, and breast cancer cell lines (M. Niemyjska et al., 2012).
Photophysical Studies for Environmental Probing this compound derivatives are also used in photophysical studies. Pereira et al. (2010) synthesized indole derivatives and analyzed their fluorescence in various solvents, indicating their potential as fluorescent probes for environmental sensing (G. Pereira et al., 2010).
Thermodynamic Properties Understanding the thermodynamic properties of this compound is crucial for its applications. Carvalho et al. (2016) conducted a study on the thermodynamic properties of alkyl 1H-indole carboxylate derivatives, providing insights into their formation enthalpies and enthalpic group contributions (Tânia M. T. Carvalho et al., 2016).
Mechanism of Action
Target of Action
Methyl 1-methyl-1H-indole-3-carboxylate is an indole derivative . Indoles are a significant heterocyclic system in natural products and drugs, playing a main role in cell biology . They are used as biologically active compounds for the treatment of various disorders in the human body . .
Mode of Action
Indole derivatives, in general, have been found to interact with various targets, leading to changes in cellular processes . These interactions can result in a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Biochemical Pathways
Indole derivatives are known to influence a variety of biochemical pathways due to their broad spectrum of biological activities .
Result of Action
Indole derivatives have been found to exhibit a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .
Action Environment
Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of indole derivatives .
Properties
IUPAC Name |
methyl 1-methylindole-3-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO2/c1-12-7-9(11(13)14-2)8-5-3-4-6-10(8)12/h3-7H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAIZQIUZLCMHAK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C2=CC=CC=C21)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40357065 | |
Record name | methyl 1-methyl-1H-indole-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40357065 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
108438-43-3 | |
Record name | methyl 1-methyl-1H-indole-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40357065 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl 1-methylindole-3-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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